Cas no 312311-18-5 (4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine)

• Product Name: 4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine
• CAS No: 312311-18-5
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• MDL: MFCD00121959
• CID: 4645181
• Update Time: 2025-06-08

4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine

• MDL： MFCD00121959
• Inchi： 1S/C9H14N4O3/c1-7-8(13(14)15)9(11(2)10-7)12-3-5-16-6-4-12/h3-6H2,1-2H3
• InChI Key： YHHWJTILXUVBAU-UHFFFAOYSA-N
• SMILES： N1(C2N(C)N=C(C)C=2[N+]([O-])=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine

Professional Introduction to 4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine and CAS No. 312311-18-5

4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 312311-18-5, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrazole ring substituted with a nitro group and dimethyl groups, combined with a morpholine moiety, which contributes to its distinct chemical behavior and reactivity.

The pyrazole core is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive molecules. In particular, the substitution pattern of the pyrazole ring in 4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine, featuring a nitro group at the 4-position and dimethyl groups at the 2- and 5-positions, enhances its pharmacological profile. This configuration allows for interactions with biological targets that are critical for therapeutic intervention.

The morpholine moiety appended to the pyrazole ring introduces additional functional diversity, enabling the compound to engage with various biological systems. Morpholine derivatives are known for their versatility in medicinal chemistry, often serving as key structural elements in drugs targeting neurological disorders, infectious diseases, and inflammatory conditions. The combination of these two structural motifs in 4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine suggests potential therapeutic applications that warrant further exploration.

Recent research has highlighted the importance of nitro-substituted heterocycles in drug discovery. The nitro group in this compound can participate in redox reactions, which may be exploited for therapeutic effects. For instance, nitroaromatic compounds have been investigated for their antimicrobial and anti-inflammatory properties. The presence of the nitro group in 4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine may contribute to its ability to modulate biological pathways through redox processes.

In addition to its structural features, the compound's solubility and stability are crucial factors in its potential application as a pharmaceutical agent. Morpholine derivatives are generally soluble in both water and organic solvents, which facilitates their formulation into various dosage forms. Furthermore, the stability of the nitro group under physiological conditions is essential for maintaining the compound's efficacy. Studies have shown that nitro-substituted compounds can exhibit enhanced stability when incorporated into specific molecular frameworks.

The synthesis of 4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been utilized to construct the desired molecular architecture efficiently.

Investigations into the pharmacological properties of 4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine have revealed promising results in preclinical studies. The compound has demonstrated interactions with enzymes and receptors that are implicated in various diseases. For example, studies suggest that it may inhibit certain enzymes involved in inflammation and pain signaling. These findings underscore the potential of this compound as a lead molecule for further drug development.

The role of computational chemistry in understanding the behavior of complex molecules like 4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and metabolic pathways. These computational approaches complement experimental studies by providing insights into how the compound interacts with biological targets at the molecular level.

Future research directions include exploring derivatives of this compound to enhance its pharmacological properties further. By modifying substituents on the pyrazole or morpholine rings, researchers aim to improve bioavailability, reduce toxicity, and expand therapeutic applications. The flexibility offered by this molecular scaffold makes it an attractive candidate for structure-based drug design.

In conclusion, 4-(2,5-Dimethyl-4-nitro-pyrazol-3-yl)morpholine (CAS No. 312311-18-5) represents a promising entity in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a nitro-substituted pyrazole ring with a morpholine moiety provides a rich foundation for further exploration in drug discovery. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for addressing unmet medical needs.